![molecular formula C14H19N3O4S B2518775 3-[5-(dimethylsulfamoyl)-1-ethyl-1H-1,3-benzodiazol-2-yl]propanoic acid CAS No. 730951-13-0](/img/structure/B2518775.png)
3-[5-(dimethylsulfamoyl)-1-ethyl-1H-1,3-benzodiazol-2-yl]propanoic acid
Overview
Description
3-[5-(dimethylsulfamoyl)-1-ethyl-1H-1,3-benzodiazol-2-yl]propanoic acid, also known as DB844, is a benzodiazole derivative that has been studied for its potential use as an anti-parasitic drug. It has been shown to be effective against various parasitic infections, including leishmaniasis, Chagas disease, and African sleeping sickness.
Scientific Research Applications
Parabens in Aquatic Environments
Parabens, which share structural similarities to the compound , are widely used as preservatives in various products. Research has focused on their occurrence, fate, and behavior in aquatic environments. Despite wastewater treatments that effectively remove parabens, these compounds persist in effluents and surface waters due to continuous introduction from consumer products. Methylparaben and propylparaben are the most prevalent, reflecting their common use. Chlorinated derivatives of parabens, formed through reactions with free chlorine, have been detected in wastewater and swimming pools, indicating the need for further studies on their stability and toxicity (Haman et al., 2015).
Electrochemical Surface Finishing and Energy Storage
Research on electrochemical technology using room-temperature ionic liquids (RTILs) and mixtures, including compounds with benzodiazolyl groups, has expanded. These studies encompass electroplating and energy storage applications. Haloaluminate RTILs and their mixtures have garnered renewed interest due to advancements in handling and application techniques. This research underscores the potential of such chemical structures in developing new materials and technologies for energy storage and electroplating (Tsuda et al., 2017).
Antioxidant and Anti-inflammatory Potential of Benzothiazoles
Benzothiazole derivatives, structurally related to the target compound, have been investigated for their antioxidant and anti-inflammatory properties. A study focusing on novel benzofused thiazole derivatives explored their therapeutic potential, revealing certain compounds with significant activity. These findings highlight the relevance of benzothiazole and its derivatives in medicinal chemistry, offering a basis for developing new drugs with anti-inflammatory and antioxidant capabilities (Raut et al., 2020).
properties
IUPAC Name |
3-[5-(dimethylsulfamoyl)-1-ethylbenzimidazol-2-yl]propanoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19N3O4S/c1-4-17-12-6-5-10(22(20,21)16(2)3)9-11(12)15-13(17)7-8-14(18)19/h5-6,9H,4,7-8H2,1-3H3,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTLSVINLKZXZDI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C2=C(C=C(C=C2)S(=O)(=O)N(C)C)N=C1CCC(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19N3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.39 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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